molecular formula C17H24O3 B8283758 1-(3-Cyclohexylmethoxy-5-ethoxyphenyl)ethanone

1-(3-Cyclohexylmethoxy-5-ethoxyphenyl)ethanone

Cat. No.: B8283758
M. Wt: 276.4 g/mol
InChI Key: ORNCHOWQWSIZIW-UHFFFAOYSA-N
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Description

1-(3-Cyclohexylmethoxy-5-ethoxyphenyl)ethanone is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H24O3

Molecular Weight

276.4 g/mol

IUPAC Name

1-[3-(cyclohexylmethoxy)-5-ethoxyphenyl]ethanone

InChI

InChI=1S/C17H24O3/c1-3-19-16-9-15(13(2)18)10-17(11-16)20-12-14-7-5-4-6-8-14/h9-11,14H,3-8,12H2,1-2H3

InChI Key

ORNCHOWQWSIZIW-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=CC(=C1)C(=O)C)OCC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3,5-Dihydroxyphenyl)ethanone (1.0 g) and ethyl bromide (0.531 ml) were dissolved at RT in DMF (20 ml), and sodium hydride (189 mg) was added. After stirring at 50° C. for 2 h, cyclohexylmethyl bromide (1.36 ml) was added, followed by further sodium hydride (315 mg). After stirring at 50° C. for another 2 h, the DMF was drawn off and the residue was taken up in EA, washed with water, dried, filtered and concentrated. The residue was purified using silica gel (80 g cartridge, n-heptane/EA gradient of 0-20% within 60 min). 378 mg of the title compound were obtained. LC-MS rt: 2.07 min [M+H]+: 277.2 (met. a)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.531 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
189 mg
Type
reactant
Reaction Step Two
Quantity
1.36 mL
Type
reactant
Reaction Step Three
Quantity
315 mg
Type
reactant
Reaction Step Four
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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